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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Violet 13 as

a coloring agent in pyrotechnic smoke compositions. The information is intended for a technical

audience and emphasizes safety, reproducibility, and quantitative analysis.

Introduction
Solvent Violet 13, a synthetic anthraquinone dye, is utilized in pyrotechnics to produce violet-

colored smoke.[1] Its thermal stability allows it to vaporize and subsequently condense under

the heat of a pyrotechnic reaction, forming a fine aerosol of colored particles perceived as

smoke. The following sections detail the properties of Solvent Violet 13, formulation guidelines

for pyrotechnic smoke compositions, detailed experimental protocols for preparation and

testing, and critical safety considerations.

Properties of Solvent Violet 13
A thorough understanding of the physical and chemical properties of Solvent Violet 13 is

essential for its effective and safe use in pyrotechnic formulations.
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Property Value Reference

Chemical Name
1-hydroxy-4-(p-

tolylamino)anthraquinone
[1]

C.I. Name Solvent Violet 13 [2][3]

CAS Number 81-48-1 [2][3]

Molecular Formula C₂₁H₁₅NO₃ [1]

Molecular Weight 329.35 g/mol [2]

Appearance Dark violet powder [2]

Melting Point 190°C [4]

Boiling Point >300°C at 1028 hPa [4]

Solubility

Insoluble in water; Soluble in

acetone, toluene, benzene,

xylene, and N,N-

Dimethylformamide.

[1][2]

Thermal Stability

Decomposes at elevated

temperatures. The combustion

temperature of the pyrotechnic

mixture must be carefully

controlled to prevent

degradation of the dye.

Toxicity

May cause skin sensitization.

[4] Inhalation of smoke should

be avoided.

[5]

Pyrotechnic Smoke Formulations
The generation of colored smoke is achieved through a low-temperature combustion reaction

that volatilizes the dye. A typical formulation consists of an oxidizer, a fuel, a coolant to regulate

the burn temperature, the dye, and a binder.
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General Formulation
A baseline formulation for a colored smoke composition is provided below. The percentages

are by weight.

Component Function Percentage (%)

Potassium Chlorate (KClO₃) Oxidizer 27

Sugar (Sucrose or Lactose) Fuel 18

Solvent Violet 13 Coloring Agent 36

Magnesium Carbonate

(MgCO₃)
Coolant/Stabilizer 16

Sodium Bicarbonate

(NaHCO₃)
Coolant/Burn Rate Modifier 3

Source: Adapted from a general colored smoke formulation.[6]

Patented Formulation Example (for illustrative
purposes)
A patent for colored smoke compositions provides a range for components, which can be

adapted for Solvent Violet 13.
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Component Function Percentage (by mass)

Potassium Chlorate Oxidizer 20-35

Starch, Dextrose, Lactose, or

Sucrose
Fuel 15-25

Nitrogen-rich compounds (e.g.,

Guanidine Nitrate)
Flame Retardant 5-15

Organic Dye (e.g., Solvent

Violet 13)
Coloring Agent 27-40

Sodium Bicarbonate or

Magnesium Carbonate
Coolant 8-18

Nitrocellulose or other polymer Binder 1-2

Source: US Patent US20140238258A1[7]

Experimental Protocols
EXTREME CAUTION IS ADVISED. These protocols should only be performed by trained

professionals in a controlled laboratory setting with appropriate safety measures in place.

Safety Precautions
Personal Protective Equipment (PPE): Always wear a fire-retardant lab coat, safety glasses

with side shields, and heavy-duty, flame-resistant gloves. A face shield is also recommended.

Ventilation: Work in a well-ventilated fume hood.

Handling: Use non-sparking tools made of materials like wood, aluminum, or brass. Avoid

friction, impact, and static electricity.

Storage: Store chemicals separately in clearly labeled containers in a cool, dry place away

from heat sources. Do not store large quantities of mixed compositions.

Fire Safety: Have a fire extinguisher rated for chemical fires (e.g., Class B or C) readily

available. A bucket of sand can also be used to smother small fires.
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Disposal: Dispose of all waste materials according to institutional and local regulations for

hazardous materials.

Preparation of the Pyrotechnic Composition
This protocol is adapted from a patented method for preparing colored smoke compositions

and is designed for a research laboratory setting.[7]

Materials:

Potassium Chlorate (KClO₃), finely powdered

Sucrose (powdered)

Solvent Violet 13, finely powdered

Magnesium Carbonate (MgCO₃), light powder

Sodium Bicarbonate (NaHCO₃), powdered

Nitrocellulose (in a suitable solvent like acetone to form a lacquer)

Anti-static weighing boats

Non-sparking spatulas

Planetary mixer or a similar low-shear mixer

Drying oven with temperature control

Hydraulic press with a suitable die for pellet formation

Procedure:

Weighing: Individually and accurately weigh each of the dry components (Potassium

Chlorate, Sucrose, Solvent Violet 13, Magnesium Carbonate, and Sodium Bicarbonate) in

anti-static weighing boats.
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Dry Mixing: Transfer the weighed dry ingredients to the bowl of a planetary mixer. Mix at a

low speed for 15-20 minutes to ensure a homogenous mixture.

Binder Addition: While the mixer is running at low speed, slowly add the nitrocellulose

lacquer. Continue mixing until the composition has a damp, granular consistency.

Granulation: If necessary, pass the damp mixture through a screen to create uniform

granules.

Drying: Spread the granulated composition on a tray and dry in a temperature-controlled

oven at a low temperature (e.g., 50-60 °C) until the solvent has completely evaporated.

Pressing: Press the dried, granulated composition into pellets of the desired size and density

using a hydraulic press. The pressing pressure will influence the burn rate.

Performance Testing
The linear burn rate is a critical parameter for pyrotechnic compositions.

Apparatus:

A pressed pellet of the composition of known length.

A stand to hold the pellet horizontally.

A heat-resistant surface.

A high-speed camera or a video camera with a frame-by-frame playback function.

A ruler for scale in the video.

Ignition source (e.g., a hot wire or a fuse).

Procedure:

Measure the exact length of the pressed pellet.

Mount the pellet securely in the stand over the heat-resistant surface.
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Position the camera to have a clear side-view of the pellet, with the ruler placed in the frame

for scale.

Start recording and ignite one end of the pellet.

Record the entire burn event.

Analyze the video frame by frame to determine the time it takes for the flame front to travel

the entire length of the pellet.

Calculate the burn rate in mm/s by dividing the pellet length by the burn time.

Smoke density can be evaluated by measuring the obscuration of a light source.

Apparatus:

A smoke chamber with a defined volume.

A light source (e.g., a collimated LED or laser).

A photodetector.

Data acquisition system to record the light intensity over time.

Exhaust fan for clearing the chamber.

Procedure:

Place the light source and photodetector on opposite sides of the smoke chamber.

Calibrate the system to 100% light transmittance with the chamber empty.

Place a small, weighed sample of the pyrotechnic composition in the chamber.

Ignite the sample remotely.

Record the light transmittance as a function of time as the smoke fills the chamber.
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The smoke density can be reported as the minimum light transmittance or calculated as the

mass extinction coefficient.

After the test, ventilate the chamber thoroughly.
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Caption: Workflow for the preparation and testing of pyrotechnic smoke compositions.
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Caption: The process of generating colored smoke from a pyrotechnic composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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